Cas no 2680605-95-0 (3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid)

• Product Name: 3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
• CAS No: 2680605-95-0
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• CID: 5645990
• PubChem ID: 165918063
• Update Time: 2025-07-20

3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279689
• 3-hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
• 2680605-95-0
• 3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid

• Inchi： 1S/C9H12F3NO4/c1-7(2)4(14)3-8(7,6(16)17)13-5(15)9(10,11)12/h4,14H,3H2,1-2H3,(H,13,15)(H,16,17)
• InChI Key： WAIHEEHQORJUHI-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CC(C1(C)C)O)=O)(F)F

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.6Ų

Additional information on 3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid

Research Briefing on 3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS: 2680605-95-0)

The compound 3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS: 2680605-95-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique trifluoroacetamido and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of 3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid. The researchers utilized a multi-step process involving cyclobutane ring formation followed by selective functionalization, achieving a high degree of stereochemical control. This advancement is critical for scaling up production and ensuring reproducibility in further studies.

In addition to synthetic improvements, recent investigations have explored the compound's biological activity. A preprint article on bioRxiv (2024) reported that 3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid exhibits potent inhibitory effects against certain serine proteases, which are implicated in inflammatory and autoimmune diseases. The study employed in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a unique binding mode that could be exploited for the design of more selective inhibitors.

Another significant development is the compound's potential application in drug delivery systems. A research team from the University of Cambridge demonstrated in a recent ACS Nano (2024) publication that 3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid can be conjugated to nanoparticles to enhance their stability and targeting efficiency. The carboxylic acid moiety facilitates covalent attachment to amine-functionalized carriers, while the trifluoroacetamido group contributes to improved pharmacokinetic properties. This innovation opens new avenues for targeted therapy in oncology and other diseases.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the growing body of research underscores the potential of 3-Hydroxy-2,2-dimethyl-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid as a versatile scaffold in drug discovery. Continued exploration of its chemical and biological properties is expected to yield further breakthroughs in the coming years.